Cas no 696649-45-3 (3-(4-Isopropoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid)

• Product Name: 3-(4-Isopropoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid
• CAS No: 696649-45-3
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• CID: 3103214
• PubChem ID: 4255223
• Update Time: 2025-04-21

3-(4-Isopropoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Isopropoxy-3-methoxy-phenyl)-3-tetrazol-1-yl-propionic acid
• CHEMBL1422310
• 696649-45-3
• SMR000313634
• HMS2656E21
• 3-(4-isopropoxy-3-methoxyphenyl)-3-(1H-tetrazol-1-yl)propanoic acid
• 3-(3-methoxy-4-propan-2-yloxyphenyl)-3-(tetrazol-1-yl)propanoic acid
• DTXSID501333170
• MLS000675031
• 3-(4-isopropoxy-3-methoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid
• STK683797
• 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-3-(1H-tetrazol-1-yl)propanoic acid
• 3-(4-ISOPROPOXY-3-METHOXYPHENYL)-3-(1H-1,2,3,4-TETRAAZOL-1-YL)PROPANOIC ACID
• AKOS005597946

• Inchi： 1S/C14H18N4O4/c1-9(2)22-12-5-4-10(6-13(12)21-3)11(7-14(19)20)18-8-15-16-17-18/h4-6,8-9,11H,7H2,1-3H3,(H,19,20)
• InChI Key： FTTQXXKKCMZGGO-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1OC)C(CC(=O)O)N1C=NN=N1

Computed Properties

• Exact Mass: 306.13280507Da
• Monoisotopic Mass: 306.13280507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.4Ų